Cas no 1824054-21-8 (2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol)

• Product Name: 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol
• CAS No: 1824054-21-8
• MF: C₈H₈BrClOS
• MW: 267.570519447327
• MDL: MFCD28125474
• CID: 4708889
• Update Time: 2025-06-07

2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol

• MDL： MFCD28125474
• Inchi： 1S/C8H8BrClOS/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5,11H,1-2H2
• InChI Key： OCZXAZVBSFZXFE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)SCCO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 45.5

Additional information on 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol

Introduction to 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol (CAS No. 1824054-21-8)

2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol, identified by the CAS number 1824054-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylsulfanyl-substituted alcohols, characterized by its unique structural features that include both bromo and chloro substituents on the aromatic ring, coupled with a hydroxyl group at the terminal position of an ethyl chain. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in a specific manner.

The presence of both bromo and chloro atoms on the phenyl ring introduces a high degree of electronic and steric tunability, making 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol a versatile intermediate in synthetic chemistry. The bromine atom, being more electron-withdrawing than chlorine, can influence the reactivity of the molecule through its inductive effect, while the chlorine atom may participate in π-stacking interactions or serve as a handle for further functionalization via cross-coupling reactions. These properties have made this compound a valuable building block in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfanyl-containing compounds, particularly those with halogenated aromatic rings. The sulfanyl group (-S-) is known to enhance lipophilicity and metabolic stability, which are critical factors for drug-like properties. Moreover, sulfanyl derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific combination of substituents in 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol suggests that it may possess unique biological profiles worthy of further investigation.

One of the most compelling aspects of 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol is its potential as a scaffold for drug discovery. The structural features present in this compound—such as the halogenated phenyl ring and the hydroxyl-bearing ethyl chain—can be modified or appended with other functional groups to create novel molecules with enhanced binding affinity and selectivity. For instance, computational studies have shown that such sulfanyl-substituted alcohols can interact with target proteins through hydrogen bonding networks and hydrophobic pockets, making them promising candidates for developing small-molecule inhibitors.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The bromo and chloro substituents in 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol provide multiple points for SAR analysis, allowing researchers to systematically modify these groups to fine-tune biological activity. For example, replacing one halogen with another or introducing additional substituents can alter the electronic properties of the aromatic ring, thereby influencing receptor binding. Such modifications are often guided by high-throughput screening (HTS) data or molecular docking simulations, which can predict how changes in structure will affect biological outcomes.

The synthesis of 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromo and chloro groups onto the phenyl ring, followed by thioether formation to attach the sulfanyl moiety. The final step usually involves alcoholysis or reduction to install the hydroxyl group at the end of the ethyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, reducing costs and improving yields.

In academic research, 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol has been employed as a key intermediate in several studies aimed at developing new therapeutic agents. For instance, researchers have explored its use in synthesizing derivatives with potential applications in oncology. By leveraging its structural flexibility, scientists have been able to generate compounds that disrupt key signaling pathways involved in cancer cell proliferation. Preliminary results from these studies suggest that certain derivatives exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are overexpressed in tumor cells.

The role of computational chemistry has also been instrumental in understanding the behavior of 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol and its derivatives. Molecular modeling techniques allow researchers to visualize how this compound interacts with biological targets at an atomic level. By predicting binding modes and affinity scores, computational studies can guide experimental design and accelerate drug discovery efforts. Furthermore, machine learning algorithms have been trained on large datasets containing known bioactive molecules to identify new scaffolds like 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol that may have untapped therapeutic potential.

Looking ahead, future research on 2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol is likely to focus on expanding its applications beyond traditional pharmaceutical uses. For example, there is growing interest in using such compounds as probes for biochemical assays or as starting materials for materials science applications where their unique electronic properties could be exploited. Additionally, green chemistry principles may influence future synthetic routes toward more sustainable production methods without compromising efficiency or yield.

In conclusion,2-(3-Bromo-5-chloro-phenylsulfanyl)-ethanol (CAS No. 1824054-21-8) represents a fascinating compound with significant potential across multiple domains of chemical research. Its structural features make it an attractive candidate for further development into novel bioactive molecules, particularly those targeting diseases with unmet medical needs.* As our understanding*of* molecular interactions*advances,*compounds*like*this*will continue*to play an important role*in shaping*the future*of pharmaceutical innovation.*